![molecular formula C23H22ClN5O2 B2785535 3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 1189448-15-4](/img/structure/B2785535.png)
3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C23H22ClN5O2 and its molecular weight is 435.91. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antihistamine
Cetirizine is a second-generation long-acting H1 antihistamine developed by Pfizer and UCB Pharma . It specifically antagonizes H1 receptors and has a strong, long-lasting effect . It is used clinically to treat chronic urticaria, perennial allergic rhinitis, hay fever, itchy conjunctivitis, and asthma .
Anti-allergic
Cetirizine has been shown to be effective in treating various chronic and stubborn allergies . It inhibits the activation and chemotaxis of eosinophils that occur during an allergic reaction .
Low Central Nervous System Penetration
Cetirizine does not easily cross the blood-brain barrier, so it does not cause drowsiness or sleepiness, which are common side effects of many antihistamines .
Inhibition of Cell Migration and Invasion
In some studies, Cetirizine has been shown to inhibit the migration and invasion of certain cell types . This could potentially have implications in the treatment of diseases characterized by abnormal cell migration and invasion.
Treatment of Dermatological Conditions
Cetirizine is often used in the treatment of dermatological conditions such as atopic dermatitis and chronic urticaria . It helps to reduce itching and inflammation associated with these conditions .
Use in Pediatric Patients
Cetirizine is often used in pediatric patients for the treatment of allergic rhinitis and chronic urticaria . It is generally well-tolerated in this population .
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound is chemically similar to Trazodone EP Impurity I , which suggests it may have similar targets.
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. Some related compounds have been found to have neuroprotective and anti-inflammatory properties , suggesting that this compound may also affect these pathways.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Some related compounds have shown promising neuroprotective and anti-inflammatory properties , suggesting that this compound may have similar effects.
properties
IUPAC Name |
3-[3-[4-(2-chlorophenyl)piperazin-1-yl]-3-oxopropyl]-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN5O2/c24-17-6-2-4-8-19(17)27-11-13-28(14-12-27)20(30)9-10-29-15-25-21-16-5-1-3-7-18(16)26-22(21)23(29)31/h1-8,15,26H,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMKXIUFCPMFDQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2Cl)C(=O)CCN3C=NC4=C(C3=O)NC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.